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Compound of Interest

Compound Name: 4-Bromo-1,3-benzodioxole

Cat. No.: B1272940

An In-depth Technical Guide to 4-Bromo-1,3-benzodioxole: Chemical Properties and
Structure

Introduction

4-Bromo-1,3-benzodioxole, a halogenated derivative of 1,3-benzodioxole, serves as a
significant building block in organic synthesis. Its unique structure, featuring a fused dioxole
and brominated benzene ring, makes it a versatile precursor for the synthesis of various more
complex molecules, particularly in the fields of medicinal chemistry and materials science. This
document provides a comprehensive overview of the chemical properties, structural
characteristics, and key experimental protocols related to 4-Bromo-1,3-benzodioxole, tailored
for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

The physicochemical properties of 4-Bromo-1,3-benzodioxole are summarized in the table
below. These properties are crucial for its handling, storage, and application in chemical
reactions.
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Property

Value

CAS Number

6698-13-1[1][2]

Molecular Formula

C7HsBrO2[1][3][4]

Molecular Weight

201.02 g/mol [2][4][5]

Solid-Liquid Mixture[2] or Clear yellow-orange

Appearance
PP liquid[6]
N . 238.3 £ 29.0 °C at 760 mmHg[1], 82-83 °C at
Boiling Point
0.6 mmHg[2]
Density 1.7 £ 0.1 g/cm3[1], 1.669 g/mL at 25 °CJ[6]
Flash Point 109.7 + 19.8 °C[1][2]

Refractive Index

1.603[1]

Solubility

Soluble in Chloroform, Sparingly soluble in
Methanol[6]

Storage Temperature

4°C[2]

Chemical Structure

4-Bromo-1,3-benzodioxole consists of a benzene ring fused to a five-membered dioxole ring,

with a bromine atom substituted at the 4-position of the benzodioxole framework. The presence

of the electron-donating methylenedioxy group and the electron-withdrawing bromine atom

influences the reactivity of the aromatic ring, making it amenable to various substitution

reactions.

Caption: 2D structure of 4-Bromo-1,3-benzodioxole.

Experimental Protocols

Synthesis of 4-Bromo-1,3-benzodioxole via Bromination

A common method for the synthesis of 4-Bromo-1,3-benzodioxole is the electrophilic aromatic

bromination of 1,3-benzodioxole (also known as 1,2-methylenedioxybenzene).[7][8]
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Materials:

1,3-Benzodioxole

e N-Bromosuccinimide (NBS)[8]
e Chloroform (anhydrous)[8]
 Diethyl ether

e Sodium hydroxide (solid)

e Magnesium sulfate (anhydrous)
e Molecular sieves

Procedure:

e Drying of Reagents: Ensure all reagents are dry. Chloroform and 1,3-benzodioxole can be
dried over molecular sieves.[8]

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 1,3-benzodioxole and N-Bromosuccinimide in anhydrous chloroform.[8]

o Reflux: Heat the reaction mixture to reflux with continuous stirring for approximately 3 hours.
The reaction progress can be monitored by observing a color change from transparent red to
opaque.[8]

e Cooling and Filtration: After the reaction is complete, allow the flask to cool to room
temperature. Filter the mixture to remove the succinimide byproduct. Wash the filter cake
with additional chloroform.[8]

e Solvent Removal: Evaporate the chloroform from the filtrate using a rotary evaporator to
obtain the crude product.[8]

o Purification:
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o The crude product, which may contain residual NBS, can be further purified by vacuum
distillation.[8]

o Collect the fraction distilling at the appropriate temperature and pressure (e.g., 170-180°C
at reduced pressure).[8]

o Dilute the collected distillate with diethyl ether and treat with solid sodium hydroxide for
several hours to remove any remaining impurities.[8]

o Decant the ether layer and wash it thoroughly with distilled water in a separatory funnel.
Emulsions may form and can be broken by adding a saturated brine solution or anhydrous
magnesium sulfate.[8]

o Dry the organic phase with anhydrous magnesium sulfate, filter, and evaporate the solvent
to yield the purified 4-Bromo-1,3-benzodioxole.[8]

Reflux (3 hrs) S istillati Ether/NaOH Wash Dry (MgS04)

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 4-Bromo-1,3-benzodioxole.

Analytical Characterization

Standard analytical techniques are employed to confirm the identity and purity of the
synthesized 4-Bromo-1,3-benzodioxole.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Methodology: A sample is dissolved in a deuterated solvent (e.g., CDCIs). *H and 3C NMR
spectra are recorded on a spectrometer.
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o Expected 'H NMR signals: Resonances corresponding to the aromatic protons and the
methylene protons of the dioxole ring. The chemical shifts and coupling patterns will be
characteristic of the 4-bromo substitution pattern.

o Expected 13C NMR signals: Resonances for the seven carbon atoms in the molecule, with
chemical shifts influenced by the attached atoms (bromine, oxygen).[9]

e Infrared (IR) Spectroscopy:

o Methodology: The IR spectrum can be obtained from a thin liquid film of the sample
between salt plates (e.g., NaCl or KBr) or by preparing a KBr pellet if the sample is solid.

o Expected Absorptions: Characteristic peaks for C-H stretching of the aromatic and
methylene groups, C=C stretching of the aromatic ring, and C-O-C stretching of the
dioxole ether linkages. The C-Br stretching vibration is also expected in the fingerprint
region.

e Mass Spectrometry (MS):

o Methodology: A suitable ionization technique, such as Electron lonization (EI) or
Electrospray lonization (ESI), is used to generate ions, which are then analyzed by their
mass-to-charge ratio.

o Expected Result: The mass spectrum will show a molecular ion peak corresponding to the
molecular weight of 4-Bromo-1,3-benzodioxole (m/z = 200 and 202 due to the isotopic
abundance of bromine), along with characteristic fragmentation patterns.[9]

Safety and Handling

4-Bromo-1,3-benzodioxole is considered a hazardous substance and should be handled with
appropriate safety precautions.

e Hazards: It is irritating to the eyes, respiratory system, and skin.[1][10][11] It may be harmful
if swallowed, inhaled, or absorbed through the skin.[1]

» Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[5][11] A respirator may be necessary if working in a poorly ventilated
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area.[1][5]

o Handling: Avoid breathing dust, vapor, mist, or gas.[1] Handle in a well-ventilated area,
preferably a chemical fume hood.[11]

o Storage: Store in a cool, dry place in a tightly closed container.[1]

 In case of exposure:

o Eyes: Flush with plenty of water for at least 15 minutes and seek medical aid.[1]

o Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated
clothing.[1]

o Inhalation: Move to fresh air immediately. If breathing is difficult, give oxygen. Seek
medical attention.[1]

o Ingestion: Wash out mouth with water and get medical aid.[1]

» Fire Fighting: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam to
extinguish fires.[1][5] Firefighters should wear self-contained breathing apparatus and full
protective gear.[1]

» Disposal: Dispose of in accordance with federal, state, and local regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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